Cas no 2137801-08-0 (Tert-butyl 3-[(chlorosulfinyl)methyl]oxetane-3-carboxylate)

• Product Name: Tert-butyl 3-[(chlorosulfinyl)methyl]oxetane-3-carboxylate
• CAS No: 2137801-08-0
• MF: C₉H₁₅ClO₄S
• MW: 254.731001138687
• CID: 6317753
• PubChem ID: 165873148
• Update Time: 2025-06-22

Tert-butyl 3-[(chlorosulfinyl)methyl]oxetane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[(chlorosulfinyl)methyl]oxetane-3-carboxylate
• EN300-732778
• 2137801-08-0
• Tert-butyl 3-[(chlorosulfinyl)methyl]oxetane-3-carboxylate

• Inchi： 1S/C9H15ClO4S/c1-8(2,3)14-7(11)9(4-13-5-9)6-15(10)12/h4-6H2,1-3H3
• InChI Key： YIDHENRAUNIHCM-UHFFFAOYSA-N
• SMILES： ClS(CC1(C(=O)OC(C)(C)C)COC1)=O

Computed Properties

• Exact Mass: 254.0379578g/mol
• Monoisotopic Mass: 254.0379578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 71.8Ų

Additional information on Tert-butyl 3-[(chlorosulfinyl)methyl]oxetane-3-carboxylate

Introduction to Tert-butyl 3-[(chlorosulfinyl)methyl]oxetane-3-carboxylate (CAS No. 2137801-08-0)

Tert-butyl 3-[(chlorosulfinyl)methyl]oxetane-3-carboxylate, identified by its CAS number 2137801-08-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its oxetane ring structure, which is known for its unique reactivity and potential applications in synthetic chemistry and drug development.

The molecular structure of Tert-butyl 3-[(chlorosulfinyl)methyl]oxetane-3-carboxylate incorporates several key functional groups, including a tert-butyl group, a chlorosulfinyl group, and an oxetane ring. These features contribute to its versatility, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the oxetane ring, in particular, offers a strained three-membered cycle that can be selectively opened under controlled conditions, facilitating various chemical transformations.

In recent years, there has been growing interest in the applications of oxetane derivatives in pharmaceutical research. The strained nature of the oxetane ring makes it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity. This property has been exploited in the development of novel drug candidates targeting various biological pathways. For instance, studies have shown that oxetane-based compounds can exhibit promising activity against enzymes involved in inflammatory processes and cancer metabolism.

The tert-butyl group in Tert-butyl 3-[(chlorosulfinyl)methyl]oxetane-3-carboxylate serves as a protective group, enhancing the stability of the molecule during synthetic procedures. This characteristic is particularly useful in multi-step syntheses where regioselectivity and protection-deprotection strategies are crucial. Additionally, the chlorosulfinyl group introduces a reactive site that can be further functionalized, allowing for the introduction of additional substituents or linkers to tailor the properties of the final product.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of Tert-butyl 3-[(chlorosulfinyl)methyl]oxetane-3-carboxylate. These improvements have been driven by the need for high-purity intermediates in pharmaceutical manufacturing. Techniques such as transition-metal-catalyzed reactions and organocatalytic approaches have been employed to streamline the synthesis process while maintaining high yields and minimal byproduct formation.

The potential applications of this compound extend beyond pharmaceuticals into other areas of chemical research. For example, its unique structural features make it a suitable candidate for studying supramolecular chemistry and material science. The ability to precisely control the opening and closing of the oxetane ring provides insights into molecular recognition processes and self-assembling systems.

In conclusion, Tert-butyl 3-[(chlorosulfinyl)methyl]oxetane-3-carboxylate (CAS No. 2137801-08-0) is a versatile and highly functional compound with significant implications in both academic research and industrial applications. Its structural features and reactivity make it a valuable tool for developing new drugs, synthesizing complex molecules, and exploring advanced chemical concepts. As research continues to uncover new methodologies and applications, this compound is poised to play an increasingly important role in the chemical sciences.